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Compound of Interest

Compound Name: Methyl brassylate

Cat. No.: B074189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

dimethyl tridecanedioate. Due to a notable absence of quantitative solubility data in peer-

reviewed literature, this document focuses on its physicochemical properties, predicted

solubility behavior, and detailed experimental protocols for determining its solubility in various

organic solvents.

Physicochemical Properties of Dimethyl
Tridecanedioate
A summary of the known physical and chemical properties of dimethyl tridecanedioate is

presented in Table 1. These properties are crucial for understanding its behavior in solution and

for designing appropriate experimental procedures.
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Property Value Reference

Molecular Formula C₁₅H₂₈O₄ [1][2]

Molecular Weight 272.38 g/mol [1][2][3]

Melting Point 35-37 °C [1][3]

Boiling Point 326-328 °C [1]

Water Solubility 1.340 mg/L [3]

log P (octanol-water) 4.820 [3]

CAS Number 1472-87-3 [2][4]

Predicted Solubility in Organic Solvents
Dimethyl tridecanedioate is a long-chain aliphatic diester. Its molecular structure, characterized

by a long, nonpolar hydrocarbon chain and two polar ester groups, dictates its solubility in

various organic solvents.

High Solubility in Nonpolar and Moderately Polar Solvents: Due to the dominant nonpolar

nature of the C₁₁ alkyl chain, high solubility is expected in nonpolar solvents such as hexane,

toluene, and chloroform. The principle of "like dissolves like" suggests that the van der Waals

forces between the solute and these solvents will be significant. Moderately polar solvents

like diethyl ether and ethyl acetate are also expected to be effective solvents due to their

ability to interact with the ester functional groups.

Moderate to Low Solubility in Polar Protic Solvents: Polar protic solvents, such as methanol

and ethanol, are capable of hydrogen bonding. While the ester groups of dimethyl

tridecanedioate can act as hydrogen bond acceptors, the long nonpolar chain will limit its

solubility in these solvents.

Low Solubility in Polar Aprotic Solvents: Polar aprotic solvents like acetone and acetonitrile

are less likely to be effective solvents compared to nonpolar and moderately polar options,

as the dominant interactions would be dipole-dipole, which may not be strong enough to

overcome the crystal lattice energy of the solid solute and disrupt the solvent-solvent

interactions.
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Experimental Protocols for Solubility Determination
The following are established and reliable methods for experimentally determining the solubility

of a solid compound like dimethyl tridecanedioate in organic solvents.

Static Equilibrium (Shake-Flask) Method
This is a conventional and widely used method for determining equilibrium solubility.

Principle: An excess of the solid solute is equilibrated with the solvent at a constant

temperature until the solution is saturated. The concentration of the solute in the saturated

solution is then determined analytically.

Apparatus:

Thermostatically controlled shaker or water bath

Glass vials or flasks with screw caps

Analytical balance

Syringe filters (chemically compatible with the solvent)

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system for

concentration analysis

Procedure:

Add an excess amount of dimethyl tridecanedioate to a known volume of the selected

organic solvent in a sealed vial.

Place the vial in a thermostatically controlled shaker or water bath set to the desired

temperature (e.g., 25 °C).

Agitate the mixture for a sufficient period to ensure equilibrium is reached (typically 24-72

hours). Preliminary studies should be conducted to determine the time to reach equilibrium.
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After equilibration, allow the solution to stand undisturbed at the constant temperature to

allow undissolved solid to settle.

Carefully withdraw a sample of the supernatant using a syringe and immediately filter it

through a syringe filter to remove any undissolved particles.

Dilute the filtered sample with a suitable solvent to a concentration within the calibrated

range of the analytical instrument.

Analyze the concentration of dimethyl tridecanedioate in the diluted sample using a validated

HPLC or GC method.

Calculate the original solubility from the measured concentration and the dilution factor.

Dynamic (Polythermal) Method
This method involves monitoring the dissolution of the solute as a function of temperature.

Principle: A mixture of known composition (solute and solvent) is heated slowly until all the solid

dissolves. The temperature at which complete dissolution occurs is the saturation temperature

for that specific concentration.

Apparatus:

Jacketed glass vessel with a stirrer

Circulating water bath for temperature control

Calibrated thermometer or temperature probe

A device to detect the point of complete dissolution (e.g., a laser beam and a photodetector,

or visual observation).

Procedure:

Accurately weigh a known amount of dimethyl tridecanedioate and the organic solvent into

the glass vessel.
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Heat the mixture slowly and at a constant rate while stirring continuously.

Monitor the solution for the disappearance of the last solid particles. The temperature at

which the solution becomes clear is recorded as the solubility temperature for that

composition.

Repeat the measurement with different compositions to obtain a solubility curve over a range

of temperatures.

Experimental Workflow
The logical flow of determining the solubility of dimethyl tridecanedioate can be visualized as

follows.
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Workflow for Solubility Determination
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Caption: A flowchart illustrating the key steps in the experimental determination of solubility.
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Properties of Common Organic Solvents
For researchers planning to conduct solubility studies, the properties of the selected solvents

are of paramount importance. Table 2 provides a list of common organic solvents and their

relevant physical properties.

Solvent Formula
Boiling Point
(°C)

Density (g/mL) Polarity Index

Hexane C₆H₁₄ 69 0.659 0.1

Toluene C₇H₈ 111 0.867 2.4

Chloroform CHCl₃ 61.2 1.498 4.1

Diethyl Ether (C₂H₅)₂O 34.6 0.713 2.8

Ethyl Acetate C₄H₈O₂ 77.1 0.902 4.4

Acetone C₃H₆O 56 0.791 5.1

Ethanol C₂H₅OH 78.4 0.789 4.3

Methanol CH₃OH 64.7 0.792 5.1

Acetonitrile C₂H₃N 81.6 0.786 5.8

Dichloromethane CH₂Cl₂ 39.6 1.326 3.1

This guide provides a foundational understanding of the solubility of dimethyl tridecanedioate

and a practical framework for its experimental determination. The lack of published quantitative

data underscores the need for further research in this area to support its application in various

scientific and industrial fields.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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